Cas no 82919-37-7 (Methyl-1,2,2,6,6-pentamethyl-4-piperidyl sebacate)
Methyl-1,2,2,6,6-pentamethyl-4-piperidyl sebacate is a hindered amine light stabilizer (HALS) commonly used in polymer formulations to enhance UV resistance and prevent degradation. Its chemical structure, featuring a sterically hindered piperidine ring, enables efficient radical scavenging, thereby inhibiting photo-oxidation and extending the service life of materials. This compound exhibits excellent compatibility with various polymers, including polyolefins and coatings, while maintaining thermal stability under processing conditions. Its low volatility and resistance to extraction make it suitable for long-term applications. The sebacate ester linkage contributes to improved solubility and dispersion in polymer matrices, ensuring uniform performance. This stabilizer is particularly effective in outdoor applications where prolonged UV exposure is a concern.
82919-37-7 structure
Product Name:Methyl-1,2,2,6,6-pentamethyl-4-piperidyl sebacate
CAS No:82919-37-7
MF:C21H39NO4
MW:369.538666963577
CID:60519
Update Time:2025-10-31
Methyl-1,2,2,6,6-pentamethyl-4-piperidyl sebacate Chemical and Physical Properties
Names and Identifiers
-
- Methyl-1,2,2,6,6-pentamethyl-4-piperidyl sebacate
- Methyl 1,2,2,6,6-pentamethyl-4-piperidyl sebacate
- Light stabilizer 
- 292
- UV-3765
- TINUVIN 765
- TINUVIN 292
- UV-292
- 1-(METHYL)-8-(1,2,2,6,6-PENTAMETHYL-4-PIPERIDINYL)-SEBACATE
- 1-O-methyl 10-O-(1,2,2,6,6-pentamethylpiperidin-4-yl) decanedioate
- (1,2,2,6,6-pentamethylpiperidin-4-yl) methyl decanedioate
- Decanedioic acid,methyl 1,2,2,6,6-pentamethyl-4-piperidinyl ester
- EINECS 280-060-4
- I14-6742
- HALS HS-508 (292)
- Decanedioic acid, methyl 1,2,2,6,6-pentamethyl-4-piperidinyl ester (9CI)
- BLS 292
- Methyl 1,2,2,6,6-pentamethyl-4-piperidinyl sebacate
- Methyl 1,2,2,6,6-pentamethyl-4-piperidiyl sebacate
-
- Inchi： 1S/C21H39NO4/c1-20(2)15-17(16-21(3,4)22(20)5)26-19(24)14-12-10-8-7-9-11-13-18(23)25-6/h17H,7-16H2,1-6H3
- InChI Key： OTCWVYFQGYOYJO-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCCCC(OC1CC(C)(C)N(C)C(C)(C)C1)=O)OC
Computed Properties
- Exact Mass: 369.28800
Experimental Properties
- PSA: 55.84000
- LogP: 4.41270
Methyl-1,2,2,6,6-pentamethyl-4-piperidyl sebacate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X83135-500g |
1-(Methyl)-8-(1，2，2，6，6-pentamethyl-4-piperidinyl)-sebacate |
82919-37-7 | 98% | 500g |
¥348.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M872021-500g |
1-(Methyl)-8-(1,2,2,6,6-pentamethyl-4-piperidinyl)-sebacate |
82919-37-7 | 98% | 500g |
436.00 | 2021-05-17 | |
| Aaron | AR01FZQT-100g |
1-(Methyl)-8-(1,2,2,6,6-pentamethyl-4-piperidinyl)-sebacate |
82919-37-7 | 95% | 100g |
$15.00 | 2025-02-11 | |
| Aaron | AR01FZQT-500g |
1-(Methyl)-8-(1,2,2,6,6-pentamethyl-4-piperidinyl)-sebacate |
82919-37-7 | 95% | 500g |
$45.00 | 2025-02-11 | |
| 1PlusChem | 1P01FZIH-100g |
1-(Methyl)-8-(1,2,2,6,6-pentamethyl-4-piperidinyl)-sebacate |
82919-37-7 | 98% | 100g |
$39.00 | 2024-04-21 | |
| 1PlusChem | 1P01FZIH-500g |
1-(Methyl)-8-(1,2,2,6,6-pentamethyl-4-piperidinyl)-sebacate |
82919-37-7 | 98% | 500g |
$77.00 | 2024-04-21 | |
| A2B Chem LLC | AY24681-100g |
1-(Methyl)-8-(1,2,2,6,6-pentamethyl-4-piperidinyl)-sebacate |
82919-37-7 | 98% | 100g |
$32.00 | 2024-04-19 | |
| A2B Chem LLC | AY24681-500g |
1-(Methyl)-8-(1,2,2,6,6-pentamethyl-4-piperidinyl)-sebacate |
82919-37-7 | 98% | 500g |
$76.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597261-100g |
Methyl 1,2,2,6,6-pentamethyl-4-piperidyl sebacate |
82919-37-7 | 98% | 100g |
￥166.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597261-500g |
Methyl 1,2,2,6,6-pentamethyl-4-piperidyl sebacate |
82919-37-7 | 98% | 500g |
￥548.00 | 2024-07-28 |
Methyl-1,2,2,6,6-pentamethyl-4-piperidyl sebacate Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:82919-37-7)
Order Number:SFD1095
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:82919-37-7)METHYL 1,2,2,6,6-PENTAMETHYL-4-PIPERIDYL SEBACATE
Order Number:sfd13230
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Methyl-1,2,2,6,6-pentamethyl-4-piperidyl sebacate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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